Cas no 61637-91-0 (3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)-)
61637-91-0 structure
Product Name:3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)-
CAS No:61637-91-0
MF:C6HF11O
MW:298.053980588913
CID:471868
PubChem ID:12530414
Update Time:2025-04-19
3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)-
- 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)pentan-3-one
- hexafluoroisopropyl pentafluoroethyl ketone
- SCHEMBL2988549
- DTXSID80501505
- MQVIUJVDDOWJRO-UHFFFAOYSA-N
- 61637-91-0
-
- Inchi: 1S/C6HF11O/c7-3(8,6(15,16)17)2(18)1(4(9,10)11)5(12,13)14/h1H
- InChI Key: MQVIUJVDDOWJRO-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C(C(C(F)(F)F)C(F)(F)F)=O)F
Computed Properties
- Exact Mass: 297.98513
- Monoisotopic Mass: 297.98517443g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
61637-91-0 (3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)-) Related Products
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